Cas no 2145-86-0 (Carbanilic acid,2,5-difluoro-, ethyl ester (7CI,8CI))

Carbanilic acid,2,5-difluoro-, ethyl ester (7CI,8CI) structure
2145-86-0 structure
Product Name:Carbanilic acid,2,5-difluoro-, ethyl ester (7CI,8CI)
CAS No:2145-86-0
MF:C9H9F2NO2
MW:201.1700694561
CID:288899
PubChem ID:242729
Update Time:2025-04-19

Carbanilic acid,2,5-difluoro-, ethyl ester (7CI,8CI) Chemical and Physical Properties

Names and Identifiers

    • Carbanilic acid,2,5-difluoro-, ethyl ester (7CI,8CI)
    • ACMC-20mhk5
    • AGN-PC-00NWB9
    • CHEMBL609715
    • CTK0D0362
    • DL-Tyrosine, N-(2,4-dinitrophenyl)-
    • N-(2,4-dinitro-phenyl)-tyrosine
    • N-(2.4-Dinitro-phenyl)-dl-tyrosin
    • N-(2.5-Difluor-phenyl)-carbamidsaeureethylester
    • N-< 2.5-Difluor-phenyl> -carbamidsaeureethylester
    • 2145-86-0
    • NSC-51598
    • NSC51598
    • DTXSID90944045
    • AKOS008932171
    • ethyl N-(2,5-difluorophenyl)carbamate
    • F96457
    • Ethyl hydrogen (2,5-difluorophenyl)carbonimidate
    • Inchi: 1S/C9H9F2NO2/c1-2-14-9(13)12-8-5-6(10)3-4-7(8)11/h3-5H,2H2,1H3,(H,12,13)
    • InChI Key: NTRIBXGEERCDGP-UHFFFAOYSA-N
    • SMILES: FC1C=CC(=CC=1NC(=O)OCC)F

Computed Properties

  • Exact Mass: 201.06017
  • Monoisotopic Mass: 201.06013485g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 201
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.2
  • Topological Polar Surface Area: 38.3Ų

Experimental Properties

  • PSA: 38.33
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